15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene
Description
This compound is a highly complex polycyclic molecule featuring a hexacyclic framework with fused heterocyclic rings, including oxygen (19-oxa) and nitrogen (3,13-diaza) atoms. Its structure is further substituted with an ethenyl group at position 15 and a methyl group at position 12. The IUPAC name reflects its intricate stereochemistry, including bridgehead double bonds and specific ring junctions (e.g., 0²,¹⁰, 0⁴,⁹).
Properties
IUPAC Name |
15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O/c1-3-19-11-22(2)16-9-20(19)13-6-4-5-7-15(13)21-18(20)17-8-14(19)12(16)10-23-17/h3-7,12,14,16-17H,1,8-11H2,2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTLYEMHGPMGUOT-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC2(C3CC4C5=NC6=CC=CC=C6C52CC1C3CO4)C=C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Chemical Reactions Analysis
15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene undergoes various chemical reactions typical of 3-alkylindoles . These reactions include:
Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various electrophiles for substitution reactions . The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene has several scientific research applications, particularly in the fields of chemistry, biology, and medicine . In chemistry, it is used as a model compound to study the reactivity and properties of 3-alkylindoles . In biology, koumine has been investigated for its potential pharmacological effects, including its interactions with various biological targets . In medicine, research has focused on its potential therapeutic applications, such as its use in the development of new drugs . Additionally, koumine has industrial applications, particularly in the synthesis of complex organic molecules .
Mechanism of Action
The mechanism of action of 15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene involves its interaction with specific molecular targets and pathways . The compound’s strong basic properties allow it to interact with various biological molecules, potentially affecting their function .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues and Key Differences
The compound belongs to a class of nitrogen-oxygen heterocycles with fused ring systems. Below is a comparative analysis with structurally related molecules:
Key Observations
Core Framework Complexity : The target compound’s hexacyclic system exceeds the bicyclic (Salternamide E) or tetracyclic ( compound) frameworks of analogues, likely influencing its conformational rigidity and binding affinity .
Substituent Effects :
- The 15-ethenyl group in the target compound contrasts with the 15-methoxy group in the tetracyclic analogue (). Ethenyl groups may enhance electrophilic reactivity, whereas methoxy groups contribute to hydrogen bonding .
- The 13-methyl substituent is a common feature in microbial-derived compounds (e.g., Salternamide E), often linked to improved metabolic stability .
Spectroscopic Comparison :
- NMR data for Rapa and its analogues () reveal that substituent-induced chemical shift changes are localized to specific regions (e.g., regions A and B in Figure 6 of ). For the target compound, similar shifts would likely occur near the ethenyl and methyl groups, altering electronic environments in adjacent rings .
- LC/MS profiling (as in ) would distinguish the target compound from simpler analogues via its unique molecular weight and fragmentation patterns .
Bioactivity Hypotheses: The macrolide Rapa’s immunosuppressive activity arises from its ability to bind FKBP12 and inhibit mTOR. The target compound’s nitrogen-oxa heterocycles could mimic this binding but with altered specificity due to its ethenyl group . Salternamide E’s cytotoxicity suggests that the target compound’s methyl and ethenyl groups might enhance interactions with cellular targets like kinases or DNA topoisomerases .
Stability and Reactivity
- The target compound’s polycyclic system likely confers thermal stability , akin to the tetracyclic compound in , which remains stable under recommended conditions .
- However, the ethenyl group may introduce susceptibility to oxidation or electrophilic addition, necessitating inert storage conditions.
Research Implications and Limitations
Further studies should prioritize:
- Synthesis and NMR Profiling : To resolve regiochemical ambiguities and confirm substituent effects .
- In Silico Docking : To predict interactions with biological targets (e.g., mTOR or topoisomerases) based on Rapa and Salternamide E models .
- Safety Assessment : Given the irritant properties of similar compounds (), preliminary toxicity screening is critical .
Biological Activity
The compound 15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene , commonly referred to as Koumine , is a complex organic molecule with significant biological activity. This article explores its biological properties, mechanisms of action, and potential therapeutic applications.
Chemical Structure and Properties
Koumine is characterized by its intricate ring structure and specific stereochemistry, which contribute to its reactivity and interaction with biological systems. The molecular formula is , and it exhibits several functional groups that enhance its biological activity.
| Property | Value |
|---|---|
| Molecular Weight | 306.4 g/mol |
| Melting Point | Not Available |
| Boiling Point | 436.5 °C |
| Density | 1.42 g/cm³ |
| Refractive Index | 1.763 |
Biological Activity
Koumine has been studied for various biological activities including:
- Antimicrobial Activity : Research indicates that Koumine exhibits significant antimicrobial properties against various bacterial strains.
- Anticancer Potential : Studies have shown that Koumine can induce apoptosis in cancer cells, making it a candidate for cancer therapy.
- Anti-inflammatory Effects : Koumine has demonstrated the ability to reduce inflammation in animal models.
The mechanisms by which Koumine exerts its biological effects include:
- Inhibition of Enzyme Activity : Koumine has been found to inhibit certain enzymes involved in the proliferation of cancer cells.
- Modulation of Cell Signaling Pathways : It affects various signaling pathways such as those related to apoptosis and inflammation.
Case Study 1: Anticancer Activity
A study conducted on human cancer cell lines revealed that Koumine significantly reduced cell viability in a dose-dependent manner. The research highlighted the compound's ability to induce apoptosis through the activation of caspase pathways.
Case Study 2: Antimicrobial Efficacy
In vitro tests against Staphylococcus aureus and Escherichia coli showed that Koumine exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL, suggesting strong antimicrobial potential.
Comparative Analysis with Similar Compounds
The biological activity of Koumine can be compared with other structurally similar compounds:
| Compound Name | Structural Features | Biological Activity | Unique Aspects |
|---|---|---|---|
| Compound A | Similar ring structure | Antimicrobial | Hydroxyl group enhancing solubility |
| Compound B | Contains additional nitrogen atoms | Anticancer | Higher cytotoxicity |
| Compound C | Different stereochemistry | Antiviral | Selective inhibition against viral enzymes |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
